3-Methoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde

• IUPAC Name: 3-methoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde
• InChI: InChI=1S/C19H16O3/c1-21-19-11-14(12-20)9-10-18(19)22-13-16-7-4-6-15-5-2-3-8-17(15)16/h2-12H,13H2,1H3
• InChI Key: LGEUVGFZNAWGCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H16O3
• Molecular Weight: 292.3 g/mol

Description

3-Methoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde is a chemical compound with the molecular formula C19H16O3. Its molecular weight is 292.33.

Physical And Chemical Properties Analysis

The boiling point of 3-Methoxy-4-(naphthalen-1-ylmethoxy)benzaldehyde is predicted to be 482.5±30.0 °C. Its density is predicted to be 1.198±0.06 g/cm3.

Scientific Research Applications

Structural Characteristics and Interactions

• Studies have revealed structural characteristics of related naphthalene compounds, showing how their formyl and acetyl groups align with the naphthalene ring, which is crucial for understanding their chemical behavior. Such insights are valuable for further applications in chemical synthesis and material science (Gallucci et al., 1998).

Biochemical Reactions and Enzymatic Studies

• Research involving naphthalene dioxygenase from Pseudomonas sp. has shown the oxidation of certain compounds to produce derivatives, including benzaldehyde. This highlights the potential of related naphthalene compounds in biochemical processes (Lee & Gibson, 1996).

Synthesis of Flavor Compounds

• The synthesis of specific flavor compounds from naphthalene derivatives has been demonstrated in studies involving Decalepis hamiltonii. This suggests potential applications of similar compounds in food technology and flavor enhancement (Giridhar et al., 2005).

Pharmaceutical and Drug Development

• In pharmaceutical research, naphthalene derivatives have been used to study impurities in drug formulations, indicating their relevance in ensuring the quality and safety of pharmaceutical products (Ekpe et al., 2001).

Organic Synthesis and Biological Activity

• Naphthalene derivatives have been utilized as synthons in the preparation of biologically active compounds, suggesting their potential in drug discovery and organic synthesis (Kukovinets et al., 2006).

Photophysical and Electronic Properties

• Studies on organic mixed-valence systems incorporating naphthalene units have revealed insights into electronic interactions. This knowledge is vital for the development of materials with specific electronic or optical properties (Lambert et al., 2005).

Luminescent Materials

• The use of naphthalene-based ligands in luminescent lanthanide complexes demonstrates the potential of such compounds in creating materials with specific luminescent properties, useful in various technological applications (Yong Hee Kim et al., 2006).